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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of Tris-acetate buffer, a
commonly used buffer system in molecular biology and biochemistry. The protocols detailed
below are intended for use by researchers, scientists, and professionals in drug development
who require standardized and reliable buffer preparation methods for their experiments.

Tris-acetate buffers are essential for a variety of applications, including nucleic acid
electrophoresis, protein analysis, and other enzymatic reactions.[1][2][3] The Tris component
provides the buffering capacity in the physiological pH range of 7.0 to 9.0, while the acetate
acts as the counter-ion.[2][3] In many molecular biology applications, EDTA
(ethylenediaminetetraacetic acid) is added to chelate divalent cations, thereby inhibiting
nuclease activity and protecting nucleic acids from degradation.[4][5] This common formulation
Is known as Tris-acetate-EDTA (TAE) buffer.

Data Presentation: Buffer Compositions
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The following tables summarize the quantitative data for preparing various concentrations of

Tris-acetate-EDTA (TAE) buffer stock and working solutions.

Table 1: Reagents for 1 Liter of 50x TAE Stock Solution

) Final
Final .
Molar Mass ( Amount for 1 L . Concentration
Component Concentration ] .
g/mol ) of 50x Stock . in 1x Working
in 50x Stock .
Solution
Tris Base 121.14 242 g 2M 40 mM
Glacial Acetic
) 60.05 57.1 mL 1M 20 mM
Acid
0.5 M EDTA (pH
- 100 mL 50 mM 1 mM

8.0)

Note: The pH of the 50x stock solution does not need to be adjusted and should be

approximately 8.5.[6][7] Diluting the stock solution will result in a 1x working solution with a pH

of about 8.3.[8][9]

Table 2: Dilution of 50x TAE Stock to 1x Working Solution

Volume of 1x Solution to Volume of 50x TAE Stock Volume of

Prepare Required Deionized/Distilled Water
1000 mL (1 L) 20 mL 980 mL

500 mL 10 mL 490 mL

250 mL 5mL 245 mL

100 mL 2mL 98 mL

Experimental Protocols

Protocol 1: Preparation of 1 Liter of 50x Tris-Acetate-EDTA (TAE) Stock Solution
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This protocol describes the preparation of a 1 L concentrated (50x) stock solution of TAE buffer.
Materials:

e Tris base (Tris(hydroxymethyl)aminomethane)

» Glacial Acetic Acid

e 0.5 M EDTA (pH 8.0) solution

» Deionized or distilled water

e 1 L graduated cylinder

e 1L beaker or flask

e Magnetic stirrer and stir bar

e Weighing scale

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

» Dissolve Tris Base: Weigh out 242 g of Tris base and add it to a 1 L beaker or flask
containing approximately 700 mL of deionized water.[4][6][7]

 Stir to Dissolve: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir
until the Tris base is completely dissolved.[4]

e Add Acetic Acid and EDTA: Carefully measure and add 57.1 mL of glacial acetic acid to the
dissolved Tris base solution.[4][6][7] Then, add 100 mL of 0.5 M EDTA (pH 8.0) solution.[4][6]

[7]

o Adjust Final Volume: Once all components are added, transfer the solutiontoa 1 L
graduated cylinder and add deionized water to bring the final volume to 1 liter.[6][7]
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e Mix and Store: Transfer the solution back to a storage bottle and mix thoroughly. The 50x
TAE stock solution can be stored at room temperature.[6][7] If a precipitate forms over time,
gently warm the solution to 37°C and stir until it redissolves before use.[10]

Protocol 2: Preparation of 1 Liter of 1x TAE Working Solution

This protocol details the dilution of the 50x TAE stock solution to a 1x working solution, which is
ready for use in applications such as agarose gel electrophoresis.

Materials:

50x TAE stock solution

Deionized or distilled water

1 L graduated cylinder or volumetric flask

Storage bottle
Procedure:

o Measure Stock Solution: Using a graduated cylinder, accurately measure 20 mL of the 50x
TAE stock solution.[4][5]

o Dilute with Water: Add the 20 mL of 50x TAE stock to a 1 L graduated cylinder or volumetric
flask.[5]

o Adjust Final Volume: Add deionized or distilled water to the flask until the final volume
reaches 1 liter.[5]

e Mix and Store: Transfer the 1x TAE working solution to a clean storage bottle and mix well by
inverting the flask several times. The solution is now ready for use and can be stored at room
temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the preparation of Tris-acetate buffer.
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Caption: Workflow for Tris-Acetate Buffer Preparation.

Note on Tris-Acetate Buffer without EDTA: For applications where the chelation of divalent
cations is not required or desired, a simple Tris-acetate buffer can be prepared by omitting the
EDTA. In this case, the pH of the buffer will need to be adjusted to the desired value using
glacial acetic acid. It is recommended to prepare a 1 M Tris base solution and titrate with glacial
acetic acid to the target pH before adjusting the final concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tris-acetate-EDTA Electrophoresis Buffer Clinisciences [clinisciences.com]

2. nbinno.com [nbinno.com]

3. Understanding the Versatility and Importance of Tris Buffer in Biological and Chemical
Systems - Amerigo Scientific [amerigoscientific.com]

e 4. toptipbio.com [toptipbio.com]

e 5. static.igem.wiki [static.igem.wiki]

e 6. Recipe for 50x TAE buffer [protocols.io]
e 7. Recipe for 50x TAE buffer [protocols.io]
o 8. TAE buffer - Wikipedia [en.wikipedia.org]

e 9. genomica.uaslp.mx [genomica.uaslp.mx]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1255382/docs?utm_src=pdf-body-img#application-notes-and-protocols-tris-acetate-buffer-preparation
https://www.benchchem.com/product/b1255382?utm_src=pdf-custom-synthesis#bc-rfq
https://www.clinisciences.com/en/buy/cat-tris-acetate-edta-electrophoresis-3358.html
https://www.nbinno.com/article/biological-buffers/unlocking-precision-tris-buffer-molecular-biology-rg
https://www.amerigoscientific.com/resource-understanding-the-versatility-and-importance-of-tris-buffer-in-biological-and-chemical-systems.html
https://www.amerigoscientific.com/resource-understanding-the-versatility-and-importance-of-tris-buffer-in-biological-and-chemical-systems.html
https://toptipbio.com/tae-buffer-recipe/
https://static.igem.wiki/teams/5125/main-content/experiments/media-2.pdf
https://www.protocols.io/view/recipe-for-50x-tae-buffer-kqdg324kqv25/v1
https://www.protocols.io/view/recipe-for-50x-tae-buffer-ewov1d47vr24/v1
https://en.wikipedia.org/wiki/TAE_buffer
https://www.genomica.uaslp.mx/Protocolos/Mol_Buffer_TAE_TBE_ENG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 10. gatescientific.com [gatescientific.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Tris-Acetate Buffer
Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255382/docs#application-notes-and-protocols-tris-
acetate-buffer-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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